A Technical Guide to the Solubility of tert-Butyl 9-bromononanoate for Advanced Research Applications
Abstract This technical guide provides a comprehensive analysis of the solubility characteristics of tert-butyl 9-bromononanoate, a critical bifunctional linker used extensively in the synthesis of complex molecules, inc...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This technical guide provides a comprehensive analysis of the solubility characteristics of tert-butyl 9-bromononanoate, a critical bifunctional linker used extensively in the synthesis of complex molecules, including Proteolysis Targeting Chimeras (PROTACs) and other specialized chemical probes. In the absence of extensive published solubility data, this document establishes a theoretical framework for predicting its solubility based on molecular structure analysis. More importantly, it provides a robust, field-tested experimental protocol for systematically determining its solubility in a range of common laboratory solvents. This guide is intended for researchers, chemists, and drug development professionals who require precise solubility data to ensure reaction reproducibility, optimize purification processes, and streamline formulation development.
Introduction: The Significance of a Bifunctional Linker
Tert-butyl 9-bromononanoate (C₁₃H₂₅BrO₂) is a hetero-bifunctional molecule featuring a terminal alkyl bromide and a sterically hindered tert-butyl ester. The nine-carbon aliphatic chain imparts significant lipophilicity and conformational flexibility, making it an ideal linker for connecting distinct molecular entities in drug discovery and materials science.[1] Its utility in PROTACs, for example, involves linking a ligand for a target protein to a ligand for an E3 ubiquitin ligase, underscoring the necessity of understanding its behavior in various chemical environments.
Solubility is a fundamental physical property that dictates the success of chemical processes. For tert-butyl 9-bromononanoate, accurate solubility data is paramount for:
Reaction Kinetics: Ensuring the linker is fully dissolved in the reaction medium is critical for achieving optimal reaction rates and yields.
Purification: Selecting appropriate solvents for chromatography or crystallization depends entirely on differential solubility.
Formulation & Dosing: In biological applications, understanding solubility is the first step toward creating stable and deliverable formulations.
This guide provides the theoretical and practical tools necessary to generate this critical data.
To understand the solubility of tert-butyl 9-bromononanoate, we must first analyze its molecular structure, which is characterized by three key regions:
The C9 Alkyl Chain: This long, non-polar hydrocarbon chain is the dominant feature of the molecule, making it inherently hydrophobic.[2][3]
The Terminal Bromide: The bromine atom adds a degree of polarity and a potential site for intermolecular interactions, but its contribution is modest compared to the long alkyl chain.
The tert-Butyl Ester: The ester group provides a polar region capable of dipole-dipole interactions and acting as a hydrogen bond acceptor. However, the bulky tert-butyl group provides significant steric hindrance, limiting the accessibility of the carbonyl oxygen for solvation.
Based on the principle of "like dissolves like," we can predict a solubility profile that favors non-polar and moderately polar aprotic solvents.[4] The long alkyl chain will drive solubility in hydrocarbons and chlorinated solvents, while the ester group will allow for miscibility with ethers, ketones, and other esters. Conversely, its large non-polar character predicts extremely low solubility in highly polar protic solvents like water.[2]
Table 1: Key Physicochemical Properties of tert-Butyl 9-bromononanoate and Related Compounds
Note: Predicted values are based on structural analysis and data from similar compounds.
A Validated Protocol for Experimental Solubility Determination
To generate reliable and reproducible solubility data, a systematic approach is required. The isothermal shake-flask method is a gold-standard technique, recognized by regulatory bodies like the OECD, for determining the solubility of compounds in various solvents.[8][9]
Experimental Workflow
The protocol is designed as a self-validating system, ensuring that true equilibrium is reached and accurately measured. The overall workflow involves equilibrating an excess of the solute in the solvent of interest, separating the saturated solution from the undissolved solid, and quantifying the concentration of the dissolved solute using a suitable analytical technique.
Unlocking New Frontiers: A Technical Guide to the Potential Research Applications of tert-Butyl 9-bromononanoate
For the attention of: Researchers, Scientists, and Drug Development Professionals. In the landscape of chemical synthesis and materials science, the exploration of novel bifunctional molecules is a cornerstone of innovat...
Author: BenchChem Technical Support Team. Date: February 2026
For the attention of: Researchers, Scientists, and Drug Development Professionals.
In the landscape of chemical synthesis and materials science, the exploration of novel bifunctional molecules is a cornerstone of innovation. This guide introduces tert-Butyl 9-bromononanoate, a molecule poised at the intersection of polymer chemistry, surface science, and drug delivery. Its unique structure, featuring a long aliphatic chain, a terminal bromine atom, and a sterically hindered tert-butyl ester, offers a versatile platform for pioneering research. This document serves as an in-depth technical exploration of its untapped potential, providing not just a roadmap but the fundamental scientific rationale for its application in creating next-generation materials and therapeutics.
Core Molecular Attributes and Synthetic Versatility
Tert-Butyl 9-bromononanoate, with the chemical formula C13H25BrO2 and a molecular weight of 293.24 g/mol , is a long-chain alkyl halide with a terminal ester group.[1] The key to its utility lies in its bifunctionality: the terminal bromine atom serves as a reactive handle for nucleophilic substitution and as an initiator for controlled radical polymerization, while the tert-butyl ester group provides a cleavable linkage, allowing for post-synthesis modification of the molecule's polarity and functionality.
Section 1: Advanced Polymer Architectures via Atom Transfer Radical Polymerization (ATRP)
The terminal alkyl bromide functionality of tert-Butyl 9-bromononanoate makes it an excellent candidate as an initiator for Atom Transfer Radical Polymerization (ATRP).[2] ATRP is a powerful technique for synthesizing well-defined polymers with controlled molecular weights, low polydispersity, and complex architectures.[3]
Synthesis of Novel Block Copolymers
The long non-polar alkyl chain of tert-Butyl 9-bromononanoate can be exploited to create amphiphilic block copolymers. By initiating the polymerization of a hydrophilic monomer, such as acrylic acid (after deprotection of the tert-butyl group) or poly(ethylene glycol) methacrylate, a block copolymer with distinct hydrophobic and hydrophilic segments can be synthesized. Such polymers are of significant interest for applications in drug delivery, as surfactants, and in the creation of self-assembling nanomaterials.[4][5]
Experimental Workflow: Synthesis of a Poly(tert-Butyl 9-nonanoate)-block-poly(methyl methacrylate) Copolymer
This protocol outlines the synthesis of a diblock copolymer using tert-Butyl 9-bromononanoate as the initiator for the ATRP of methyl methacrylate (MMA).
Add anisole and sonicate to disperse the catalyst.
Add PMDETA (1 eq) and stir until the solution turns green.
Add MMA (100 eq) and tert-Butyl 9-bromononanoate (1 eq).
Degas the mixture by three freeze-pump-thaw cycles.
Place the flask in a preheated oil bath at 70°C and stir for the desired time.
Terminate the polymerization by exposing the mixture to air.
Dilute the mixture with THF and pass it through a neutral alumina column to remove the copper catalyst.
Precipitate the polymer in cold methanol.
Dry the polymer under vacuum.
Causality in Experimental Design: The choice of a copper/PMDETA catalyst system is crucial for achieving a controlled polymerization of methacrylates.[2] The solvent, anisole, is used to ensure the homogeneity of the reaction mixture. The freeze-pump-thaw cycles are essential to remove oxygen, which can terminate the radical polymerization.
Post-Polymerization Modification: Cleavage of the Tert-Butyl Ester
A key advantage of using tert-Butyl 9-bromononanoate as an initiator is the ability to deprotect the tert-butyl ester group after polymerization. This is typically achieved under acidic conditions, for example, using trifluoroacetic acid (TFA) or a milder reagent like HCl in hexafluoroisopropanol (HFIP), to yield a carboxylic acid group.[6][7] This transformation dramatically alters the polymer's properties, for instance, converting a hydrophobic polymer into a hydrophilic one, which is particularly useful for creating amphiphilic structures or pH-responsive materials.[7][8]
Protocol: Deprotection of Poly(tert-Butyl 9-nonanoate)-block-poly(methyl methacrylate)
Dissolve the block copolymer in dichloromethane (DCM).
Add trifluoroacetic acid (TFA) (10 eq) dropwise at 0°C.
Stir the reaction at room temperature for 4-6 hours, monitoring by TLC or NMR.
Remove the solvent and excess TFA under reduced pressure.
Dissolve the residue in a minimal amount of THF and precipitate in cold diethyl ether.
Filter and dry the resulting polymer.
Self-Validation: The success of the deprotection can be confirmed by spectroscopic methods. In ¹H NMR, the disappearance of the characteristic singlet of the tert-butyl protons at ~1.4 ppm indicates complete cleavage. Infrared spectroscopy will show the appearance of a broad carboxylic acid O-H stretch.
Caption: Workflow for synthesizing amphiphilic block copolymers.
Section 2: Tailoring Surface Properties with Self-Assembled Monolayers (SAMs)
The long alkyl chain and the terminal bromine of tert-Butyl 9-bromononanoate make it an ideal precursor for the formation of self-assembled monolayers (SAMs) on various substrates.[9][10] SAMs are highly ordered molecular assemblies that can precisely control the interfacial properties of materials, such as wettability, adhesion, and biocompatibility.[11][12]
Conversion to Thiol and SAM Formation on Gold
For the formation of robust SAMs on gold surfaces, the terminal bromide can be converted into a thiol group through a nucleophilic substitution reaction with a sulfur nucleophile, such as potassium thioacetate followed by hydrolysis, or directly with sodium hydrosulfide.[13][14] The resulting long-chain alkanethiol can then spontaneously form a densely packed monolayer on a gold substrate.[15]
Experimental Workflow: SAM Formation on a Gold Surface
Part A: Thiolation of tert-Butyl 9-bromononanoate
Dissolve tert-Butyl 9-bromononanoate in ethanol.
Add an excess of sodium hydrosulfide (NaSH).
Reflux the mixture for 12 hours.
Cool the reaction and acidify with dilute HCl.
Extract the product with diethyl ether, wash with brine, and dry over anhydrous sodium sulfate.
Purify the resulting tert-Butyl 9-thiononanoate by column chromatography.
Part B: SAM Formation
Prepare a 1 mM solution of the purified thiol in absolute ethanol.
Immerse a clean gold substrate into the thiol solution.
Allow the self-assembly to proceed for 24 hours at room temperature.
Remove the substrate, rinse thoroughly with ethanol, and dry under a stream of nitrogen.
Authoritative Grounding: The formation of alkanethiol SAMs on gold is a well-established and reliable method for surface modification.[13][15] The long alkyl chain of the modified tert-Butyl 9-bromononanoate will drive the formation of a well-ordered monolayer through van der Waals interactions.[9]
Surface Energy Modification and Functionalization
The tert-butyl ester at the exposed surface of the SAM can be cleaved to reveal a carboxylic acid group. This transforms the surface from hydrophobic to hydrophilic, allowing for further functionalization. For example, the carboxylic acid groups can be used to immobilize biomolecules, such as proteins or DNA, via amide bond formation.[16] This opens up possibilities for creating biosensors, biocompatible coatings, and platforms for studying cell-surface interactions.
Caption: Pathway to functionalized surfaces via SAMs.
Section 3: Innovations in Drug Delivery and Prodrug Design
The structural features of tert-Butyl 9-bromononanoate are highly amenable to applications in drug delivery, particularly in the design of lipophilic prodrugs and bifunctional linkers for targeted therapies.[17][18]
Lipophilic Prodrug Moiety
The long C9 alkyl chain can significantly increase the lipophilicity of a hydrophilic drug, potentially enhancing its membrane permeability and oral bioavailability.[17][19] The tert-butyl ester can be designed to be cleaved by esterases in the body, releasing the active drug.[20] This approach is particularly promising for drugs that suffer from poor absorption.
Bifunctional Linker for Targeted Drug Delivery
Tert-Butyl 9-bromononanoate can act as a versatile bifunctional linker. The bromine can be displaced by a nucleophilic group on a targeting ligand (e.g., an antibody or a small molecule that binds to a specific receptor), while the ester can be hydrolyzed to a carboxylic acid, which can then be coupled to a drug molecule.[21][22] This allows for the creation of targeted drug conjugates that can selectively deliver a therapeutic agent to diseased cells, minimizing off-target toxicity.
Conceptual Workflow: Synthesis of a Targeted Drug Conjugate
Functionalization of the Targeting Ligand: React the bromine of tert-Butyl 9-bromononanoate with a nucleophilic group on the targeting ligand (e.g., an amine or thiol).
Deprotection: Cleave the tert-butyl ester to reveal the carboxylic acid.
Drug Conjugation: Couple the carboxylic acid of the linker-ligand conjugate to an amine or hydroxyl group on the drug molecule using standard peptide coupling reagents (e.g., EDC/NHS).
This monograph serves as a definitive technical guide on tert-Butyl 9-bromononanoate , a critical heterobifunctional building block in modern medicinal chemistry. It is designed for researchers requiring high-fidelity sy...
Author: BenchChem Technical Support Team. Date: February 2026
This monograph serves as a definitive technical guide on tert-Butyl 9-bromononanoate , a critical heterobifunctional building block in modern medicinal chemistry. It is designed for researchers requiring high-fidelity synthetic protocols and mechanistic insight, particularly within the fields of Targeted Protein Degradation (TPD) and lipid nanoparticle engineering.
[1]
Executive Summary
tert-Butyl 9-bromononanoate (CAS: 135982-11-5) is a specialized alkyl linker characterized by its orthogonal reactivity profile. It features a terminal alkyl bromide capable of
displacement and a bulky tert-butyl ester serving as an acid-labile protecting group. Its 9-carbon aliphatic chain renders it an ideal "spacer" in PROTAC (Proteolysis Targeting Chimera) design, allowing for precise spatial separation between an E3 ligase ligand and a target protein ligand. Beyond TPD, it is utilized in the synthesis of ionizable lipids for mRNA delivery systems.
Chemical Identity & Physical Profile[1][2]
Property
Data
IUPAC Name
tert-Butyl 9-bromononanoate
CAS Number
135982-11-5
Molecular Formula
Molecular Weight
293.24 g/mol
Physical State
Colorless to pale yellow oil
Boiling Point
~140°C at 0.5 mmHg (Predicted)
Solubility
Soluble in DCM, THF, EtOAc, MeOH; Insoluble in water
Storage
2–8°C, Inert atmosphere ( or Ar), Desiccated
Synthetic Strategies & Causality
The synthesis of tert-butyl 9-bromononanoate requires navigating the stability of the bromide leaving group while installing the bulky tert-butyl ester. Three primary routes exist, each with specific kinetic and thermodynamic considerations.
Route A: The Boc-Anhydride Dehydration (Recommended)
This method utilizes Di-tert-butyl dicarbonate (
) and DMAP.
Mechanism: DMAP catalyzes the formation of a mixed anhydride between the carboxylic acid and
. Subsequent nucleophilic attack by the tert-butoxide anion (generated in situ or added) yields the ester.
Why this route? It avoids strong mineral acids (preventing premature bromide displacement or elimination) and generates volatile byproducts (
Acid-catalyzed addition of isobutylene gas to 9-bromononanoic acid.
Mechanism: Protonation of isobutylene generates the tert-butyl cation, which traps the carboxylic acid.
Why this route? Atom economical and scalable, but requires high-pressure reactors and handling of flammable gas.
Route C: Steglich Esterification
Coupling 9-bromononanoic acid with tert-butanol using DCC/DMAP.
Why avoid? Often leads to the formation of difficult-to-remove
-acylurea byproducts.
Visualization: Synthetic Logic Flow
The following diagram illustrates the decision matrix for synthesis and downstream reactivity.
Figure 1: Synthetic pathways from precursor to product, highlighting the divergence based on scale and purity requirements.
Detailed Experimental Protocol
Method:
Mediated Esterification (Best Practice for Medicinal Chemistry)
Objective: Synthesis of 10g of tert-butyl 9-bromononanoate.
Reagents
9-Bromononanoic acid (1.0 equiv)
Di-tert-butyl dicarbonate (
) (2.0 equiv)
4-Dimethylaminopyridine (DMAP) (0.3 equiv)
Solvent: tert-Butanol (
-BuOH) or THF (Anhydrous)
Step-by-Step Methodology
Preparation: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and purge with Nitrogen (
).
Dissolution: Add 9-bromononanoic acid (10.0 g, 42.2 mmol) and anhydrous THF (100 mL). Stir until fully dissolved.
Catalyst Addition: Add DMAP (1.55 g, 12.7 mmol) in one portion. The solution may turn slightly yellow.
Reagent Addition: Add
(18.4 g, 84.4 mmol) dropwise (if liquid) or in portions (if solid) over 10 minutes. Caution: Gas evolution () will occur.
Reaction: Stir the mixture at room temperature (
) for 12–16 hours. Monitor by TLC (Mobile phase: 10% EtOAc in Hexanes). The acid spot () should disappear, replaced by the ester spot ().
Quench: Dilute the reaction mixture with Diethyl Ether (
, 200 mL) and wash sequentially with:
10% Citric Acid (2 x 50 mL) – Removes DMAP.
Saturated
(2 x 50 mL) – Removes unreacted acid.
Brine (1 x 50 mL).
Drying & Concentration: Dry the organic layer over anhydrous
, filter, and concentrate under reduced pressure.
Purification: If necessary, purify via flash column chromatography (
, 0-5% EtOAc/Hexanes).
Note: The product is often pure enough for use after workup due to the volatility of byproducts.
Reactivity & Downstream Applications
The utility of tert-butyl 9-bromononanoate lies in its orthogonality .
A. The Alkyl Bromide (The "Warhead" Connection)
The primary bromide is an excellent electrophile for
reactions.
Nucleophiles: Primary/secondary amines (to form PROTAC linkers), thiols, and phenoxides.
Conditions: Typically requires a weak base (
, ) in a polar aprotic solvent (DMF, MeCN) at 50–80°C. Finkelstein conditions (adding NaI) can accelerate sluggish reactions.
B. The tert-Butyl Ester (The "Anchor" Protection)
The tert-butyl group shields the carboxylic acid during the alkylation of the bromide.
Deprotection: Cleaved by Trifluoroacetic acid (TFA) in DCM (1:1 ratio) or 4M HCl in Dioxane.
Stability: Stable to basic hydrolysis conditions (e.g., LiOH/MeOH), allowing for the saponification of other esters in the molecule without affecting the tert-butyl group.
Visualization: PROTAC Linker Synthesis Workflow
Figure 2: Standard workflow for incorporating tert-butyl 9-bromononanoate into a PROTAC molecule. The linker is first attached to one ligand via the bromide, then deprotected to attach the second ligand via the acid.
Safety & Stability
Hazards: The compound is an alkyl bromide and should be treated as a potential alkylating agent (potential carcinogen). Wear nitrile gloves and work in a fume hood.
Stability: The tert-butyl ester is sensitive to acid.[1] Avoid exposure to HCl vapors or acidic silica gel during purification. Store under inert gas to prevent hydrolysis or oxidation of the alkyl chain.
References
Synthesis of tert-Butyl Esters (Boc2O Method)
Title: Efficient and mild preparation of tert-butyl esters from carboxylic acids and di-tert-butyl dicarbon
synthesis of tert-Butyl 9-bromononanoate from 9-bromononanoic acid
Application Note: Synthesis of tert-Butyl 9-bromononanoate using Di-tert-butyl Dicarbonate ( )[1] Executive Summary & Strategic Rationale This application note details the synthesis of tert-butyl 9-bromononanoate from 9-...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Synthesis of tert-Butyl 9-bromononanoate using Di-tert-butyl Dicarbonate (
)[1]
Executive Summary & Strategic Rationale
This application note details the synthesis of tert-butyl 9-bromononanoate from 9-bromononanoic acid . This compound is a critical intermediate in the synthesis of Proteolysis Targeting Chimeras (PROTACs) and lipid-drug conjugates, acting as a hydrophobic linker with orthogonal protecting group chemistry.
Strategic Analysis: Why this Route?
Direct esterification of carboxylic acids with tert-butanol (t-BuOH) using standard Fischer conditions (acid catalysis) is often inefficient due to the steric bulk of the tert-butyl group and the tendency of t-BuOH to undergo E1 elimination to isobutylene under strong acidic conditions.
We utilize the ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">
/DMAP method for this protocol.[1][2] Unlike the industrial isobutylene/ route (which requires gas handling and high-pressure vessels), this method utilizes Di-tert-butyl dicarbonate () as the tert-butyl source. This approach offers three distinct advantages for the research scientist:
Bench-top Safety: No need for condensed gases or pressure reactors.
Mild Conditions: Neutral reaction conditions prevent the hydrolysis of the terminal alkyl bromide.
Clean Workup: The byproducts are
(gas) and tert-butanol, simplifying purification.[3]
Mechanism of Action
The reaction proceeds via a nucleophilic acyl substitution catalyzed by 4-Dimethylaminopyridine (DMAP).
does not merely act as a dehydrating agent; it serves as the source of the tert-butyl group.[4]
Activation: DMAP attacks one carbonyl of
, releasing tert-butyl carbonate and forming a reactive acyl-pyridinium species.[1]
Anhydride Formation: The carboxylate of 9-bromononanoic acid attacks this intermediate, forming a mixed anhydride.
Esterification: The mixed anhydride undergoes nucleophilic attack by tert-butanol (generated in situ or added as solvent/reagent), releasing
and yielding the target ester.
Figure 1: Catalytic cycle of DMAP-mediated esterification using Boc2O.
Materials & Equipment
Reagents
Reagent
MW ( g/mol )
Equiv.
Role
9-Bromononanoic acid
237.13
1.0
Starting Material
Di-tert-butyl dicarbonate ()
218.25
2.0
Reagent
DMAP
122.17
0.3
Catalyst
tert-Butanol (t-BuOH)
74.12
1.5 - 5.0
Solvent/Reagent
Dichloromethane (DCM)
84.93
-
Co-solvent (Optional)
Equipment
Round-bottom flask (25 mL or 50 mL depending on scale).
Magnetic stir bar.
Inert gas line (Nitrogen or Argon) – Recommended but not strictly required due to
evolution.
Rotary evaporator.
Silica gel flash chromatography setup.
Detailed Experimental Protocol
Scale: This protocol is written for a 1.0 gram (4.2 mmol) scale of 9-bromononanoic acid.
Step 1: Reaction Setup
Equip a 50 mL round-bottom flask with a magnetic stir bar.
Add 9-bromononanoic acid (1.0 g, 4.2 mmol).
Add anhydrous t-BuOH (10 mL). Note: t-BuOH melts at 25°C. If solid, warm gently to melt before adding.
Alternative Solvent: If solubility is an issue, use a 1:1 mixture of t-BuOH and anhydrous THF or DCM.
Add
(1.83 g, 8.4 mmol, 2.0 equiv).
Stir the mixture at room temperature under a loose nitrogen blanket (allow for gas venting).
Step 2: Initiation
Add DMAP (154 mg, 1.26 mmol, 0.3 equiv) in one portion.
evolution) should be observed. This indicates the formation of the reactive intermediate.
Step 3: Reaction Monitoring
Stir at 30–35°C (slightly above the melting point of t-BuOH) for 12–16 hours.
TLC Monitoring: Check consumption of starting material.
Mobile Phase: 10% Ethyl Acetate in Hexanes.
Stain: KMnO4 or Iodine (Bromide is active). The product will have a significantly higher
than the carboxylic acid.
Step 4: Workup
Once complete, dilute the reaction mixture with Diethyl Ether (
) (30 mL).
Wash the organic layer sequentially with:
1N HCl (2 x 15 mL) – Critical: Removes DMAP.
Saturated
(2 x 15 mL) – Removes unreacted acid.
Brine (1 x 15 mL).
Dry the organic layer over anhydrous
.
Filter and concentrate under reduced pressure. Note: Do not heat the water bath above 40°C to prevent thermal decomposition of the t-butyl ester.
Step 5: Purification
Purify the crude oil via flash column chromatography on silica gel.
Eluent: Gradient of 0%
5% Ethyl Acetate in Hexanes.
Target: The product is a colorless to pale yellow oil.
Process Control & Troubleshooting
The following workflow illustrates the critical decision points during the synthesis.
Figure 2: Process control workflow with contingency steps.
Troubleshooting Table
Issue
Probable Cause
Corrective Action
No Gas Evolution
Old/Hydrolyzed
Use fresh . It degrades to t-BuOH and over time if exposed to moisture.
Low Yield
Incomplete reaction
Increase DMAP to 0.5 equiv or run for 24h. Ensure system is not sealed tight (let escape).[1]
Product Hydrolysis
Acidic workup too harsh
Use cold 0.5N HCl or Citric Acid for the first wash. Do not prolong contact with acid.
Solidification
Solvent freezing
t-BuOH freezes at 25°C. Keep the bath at 30°C or add 10% THF.
Characterization (Expected Data)
Upon isolation, the identity of tert-butyl 9-bromononanoate should be confirmed using
NMR.
Appearance: Colorless to pale yellow oil.
NMR (400 MHz, ):
3.40 (t, Hz, 2H, )
2.20 (t, Hz, 2H, )
1.85 (quint, 2H, to Br)
1.60 (m, 2H, to Carbonyl)
1.44 (s, 9H, )
1.30 (m, 8H, internal chain)
Mass Spectrometry (ESI/APCI):
Positive mode often shows
or loss of t-butyl group .
Look for the characteristic 1:1 isotopic pattern of Bromine (
).
Safety & Storage
DMAP: Toxic if swallowed and absorbed through skin. Handle in a fume hood.
: Flammable solid. Causes skin irritation. Inhalation of vapors can be harmful.
Gas Evolution: The reaction produces
.[1] Do not run in a tightly sealed vessel to prevent pressure buildup.
Storage: Store the purified ester at 2–8°C. It is generally stable, but the tert-butyl ester can cleave in the presence of strong acids or upon prolonged exposure to moisture.
References
Steglich Esterification Protocol: Neises, B.; Steglich, W. "Simple Method for the Esterification of Carboxylic Acids."[5] Angew.[5] Chem. Int. Ed.1978 , 17, 522–524.[5] Link
Boc2O/DMAP Mechanism: Takeda, K. et al. "A Convenient Protocol for the Esterification of Carboxylic Acids with Alcohols in the Presence of di-t-Butyl Dicarbonate." Synthesis1994 , 1994(11), 1063-1066. Link
Green Chemistry Modification: Liu, Y. et al. "Highly efficient synthesis of tert-butyl esters using (Boc)2O under solvent/base-free electromagnetic milling conditions."[4] Green Chem.[4]2025 , 27, 1348-1355.[4] Link
Compound Data: PubChem Compound Summary for CID 13770385, tert-Butyl 9-bromononanoate. Link
Application Note: Optimized Etherification Strategies Using tert-Butyl 9-bromononanoate
Executive Summary & Chemical Strategy This guide details the protocol for installing the nonanoate linker using tert-butyl 9-bromononanoate . This reagent is a bifunctional building block frequently employed in the synth...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Chemical Strategy
This guide details the protocol for installing the nonanoate linker using tert-butyl 9-bromononanoate . This reagent is a bifunctional building block frequently employed in the synthesis of PROTACs, lipid-drug conjugates, and surface modifiers.
The Chemoselectivity Challenge
The core challenge in utilizing tert-butyl 9-bromononanoate lies in balancing the reactivity of the primary alkyl bromide (electrophile) while preserving the tert-butyl ester (protecting group).
The Electrophile: The primary bromide is a moderate electrophile. While less reactive than an iodide, it is sufficiently active for
displacement without the instability associated with long-chain iodides.
The Protecting Group: The tert-butyl ester provides steric bulk that resists saponification (hydrolysis) under the basic conditions required for the Williamson ether synthesis. However, it is highly acid-labile. Crucial Directive: All workup and purification steps must maintain a pH
7 to prevent premature deprotection.
Mechanistic Insight: The "Sweet Spot"
Success relies on maintaining strictly
kinetics .
Risk: High temperatures or extremely strong bases (e.g.,
) can induce elimination, generating the non-reactive alkene byproduct.
Solution: Use a polar aprotic solvent (DMF or DMSO) to solvate the cation, leaving the nucleophilic anion "naked" and more reactive, allowing for milder temperature profiles.
Pre-Reaction Decision Matrix
Before proceeding, categorize your nucleophile (alcohol) to select the appropriate method.[1][2]
Figure 1: Strategic selection of reaction conditions based on substrate acidity.
Experimental Protocols
Method A: Mild Base (For Phenols and Acidic Heterocycles)
Recommended for: Phenols, hydroxypyridines, and substrates sensitive to strong bases.
Reagents:
Substrate (R-OH): 1.0 equiv
tert-Butyl 9-bromononanoate: 1.2 – 1.5 equiv
Potassium Carbonate (
), anhydrous: 2.0 – 3.0 equiv
Potassium Iodide (KI): 0.1 equiv (Catalytic)
Solvent: DMF (anhydrous) or Acetone (HPLC grade)
Protocol:
Preparation: Flame-dry a round-bottom flask and cool under Argon/Nitrogen.
Solvation: Dissolve the substrate (R-OH) in DMF (0.1 M concentration).
Deprotonation: Add anhydrous
. Stir at Room Temperature (RT) for 15 minutes.
Note: The solution may change color as the phenoxide anion forms.
Addition: Add tert-butyl 9-bromononanoate via syringe.
Catalysis (Optional): Add catalytic KI. This generates the more reactive alkyl iodide in situ (Finkelstein modification).
Reaction: Heat to 60°C. Monitor via TLC/LC-MS.
Typical Time: 4 – 12 hours.
Workup: Dilute with EtOAc. Wash 3x with water (to remove DMF) and 1x with brine. Dry over
.
Method B: Strong Base (For Aliphatic Alcohols)
Recommended for: Primary/Secondary aliphatic alcohols where the hydroxyl proton is less acidic.
Analytical Methods for tert-Butyl 9-bromononanoate Quantification
Application Note & Protocol Guide Introduction & Strategic Context tert-Butyl 9-bromononanoate (CAS: 135982-11-5) is a critical alkylating agent and linker intermediate, predominantly utilized in the synthesis of Proteol...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note & Protocol Guide
Introduction & Strategic Context
tert-Butyl 9-bromononanoate (CAS: 135982-11-5) is a critical alkylating agent and linker intermediate, predominantly utilized in the synthesis of Proteolysis Targeting Chimeras (PROTACs). It serves as a hydrophobic spacer, connecting an E3 ligase ligand (e.g., VHL or Cereblon binders) to a target protein warhead.
Analytical Challenges
The quantification of this molecule presents specific challenges that disqualify standard "off-the-shelf" pharmaceutical methods:
Lack of Chromophores: The molecule lacks conjugated
-systems, rendering standard UV detection (254 nm) ineffective.
Thermal Sensitivity: While tert-butyl esters are generally stable, they are susceptible to acid-catalyzed thermal elimination (forming isobutylene and the corresponding carboxylic acid) at high injector temperatures.
Hydrolytic Instability: The ester bond is prone to hydrolysis, necessitating strict control over solvent water content during sample preparation.
This guide prioritizes GC-FID as the workhorse method for process control due to its superior resolution of homologous impurities, with HPLC-CAD/ELSD as the orthogonal method for final release testing.
Physicochemical Profile
Property
Value
Analytical Implication
Molecular Formula
C₁₃H₂₅BrO₂
Monoisotopic Mass: 292.10 (for MS ID)
Molecular Weight
293.24 g/mol
Suitable for GC and LC analysis
Boiling Point
~320°C (Predicted)
Requires high-temp GC column (e.g., 300°C limit)
Solubility
DCM, EtOAc, MeOH, Hexane
Insoluble in water; RP-HPLC requires high organic %
Chromophores
Carbonyl (weak, ~210 nm)
UV detection is not recommended for trace analysis
GC-FID is selected for its robust response to carbon-containing compounds regardless of UV absorption. It provides excellent separation of the target analyte from potential impurities like 1,9-dibromononane (starting material) and 9-bromononanoic acid (hydrolysis product).
Instrument Configuration
System: Agilent 7890B / 8890 or equivalent with FID.
Column:DB-5ms or HP-5 (5% Phenyl-arylene, 95% Methylpolysiloxane).
Dimensions: 30 m
0.32 mm ID 0.25 µm film.
Why: A non-polar column minimizes interaction with the polar ester/bromide groups, reducing peak tailing. Avoid acidic phases (e.g., FFAP) to prevent tert-butyl deprotection.
Method Parameters
Parameter
Setting
Causality / Note
Inlet Temp
220°C
Critical: Keep <250°C to prevent thermal elimination of isobutylene.
Injection Mode
Split (20:1)
Prevents column overload; improves peak shape.
Carrier Gas
Helium @ 1.5 mL/min
Constant flow mode for stable retention times.
Oven Program
80°C (1 min) 20°C/min 280°C (5 min)
Fast ramp minimizes thermal stress on the analyte.
Detector (FID)
300°C
Ensure temp is > column max to prevent condensation.
Injection Vol
1.0 µL
Standard volume.
Sample Preparation
Diluent: n-Heptane or Dichloromethane (DCM). Avoid alcohols (MeOH/EtOH) to prevent potential transesterification in the hot inlet.
Standard Prep: Dissolve 25 mg reference standard in 25 mL diluent (1.0 mg/mL).
Sample Prep: Accurately weigh 25 mg sample; dilute to volume.
System Suitability: Inject standard 5 times. RSD of area must be
2.0%.
Protocol B: HPLC-CAD (Charged Aerosol Detection)
Status: Secondary Method (Purity & Non-Volatiles)
Rationale
Since the analyte has negligible UV absorbance, standard Diode Array Detectors (DAD) are blind to it. CAD (or ELSD) detects all non-volatile analytes, making it ideal for detecting the main peak and any non-volatile salts or heavy oligomers that GC would miss.
Instrument Configuration
System: UHPLC/HPLC with CAD (e.g., Thermo Vanquish or Waters with ELSD).
Mobile Phase B: Acetonitrile (ACN) + 0.1% Formic Acid.
Gradient Table
Time (min)
% B
Flow (mL/min)
0.0
50
1.0
8.0
95
1.0
10.0
95
1.0
10.1
50
1.0
14.0
50
1.0
Critical Setup Notes
Detector Settings: Set evaporation temperature to 35°C (Low). High evaporation temps may volatilize the semi-volatile analyte, causing signal loss.
Linearity: CAD response is curvilinear. Use a quadratic fit or log-log plot for calibration.
Identification: NMR Spectroscopy
Status: Mandatory for Structural Validation
While chromatography confirms purity, it does not confirm identity.
Solvent: CDCl₃.
Key Signals:
1.44 ppm (s, 9H): tert-Butyl group (Diagnostic).
3.40 ppm (t, 2H): (Terminal bromide).
2.20 ppm (t, 2H): (Alpha-carbonyl).
Validation: The integral ratio of the tert-butyl singlet (9H) to the bromomethyl triplet (2H) must be 4.5:1. Deviation indicates hydrolysis or cleavage.
Analytical Workflow Diagrams
Method Selection Decision Tree
Caption: Decision matrix for selecting between GC-FID and HPLC-CAD based on the stage of drug development.
GC-FID Workflow & Troubleshooting
Caption: Operational workflow for GC-FID analysis including critical troubleshooting checkpoints.
References
ICH Harmonised Tripartite Guideline. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). International Council for Harmonisation. Link
Thermo Fisher Scientific. (2023). Charged Aerosol Detection for Liquid Chromatography.Link
Restek Corporation. (2022). Selection of GC Columns for Ester Analysis.Link
Nalawade, P. P., et al. (2019).[1] Proteolysis Targeting Chimeras (PROTACs): A Review of Linker Strategies. European Journal of Medicinal Chemistry. (Contextual citation for linker importance).
Application Note: Derivatization of Biomolecules with tert-Butyl 9-bromononanoate
Abstract This technical guide details the strategic application of tert-Butyl 9-bromononanoate (CAS: 135982-11-5) as a bifunctional linker precursor in chemical biology and medicinal chemistry. Specifically designed for...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This technical guide details the strategic application of tert-Butyl 9-bromononanoate (CAS: 135982-11-5) as a bifunctional linker precursor in chemical biology and medicinal chemistry. Specifically designed for the synthesis of Proteolysis Targeting Chimeras (PROTACs) , lipid-drug conjugates, and peptide modifications, this
alkyl spacer offers a unique balance of lipophilicity and steric separation. This document provides optimized protocols for nucleophilic substitution () and acidolytic deprotection, ensuring high-yield conjugation to amines, thiols, and hydroxyls while maintaining biomolecular integrity.
Introduction: The "Goldilocks" Linker Strategy
In the design of heterobifunctional molecules, linker length and composition are critical determinants of biological activity. tert-Butyl 9-bromononanoate provides a 9-carbon aliphatic chain, often referred to as a "Goldilocks" length in PROTAC design—long enough to span the E3 ligase-target protein interface without inducing steric clashes, yet hydrophobic enough to improve cell permeability compared to PEG chains.
Key Chemical Advantages:
Orthogonality: The tert-butyl ester protects the carboxylic acid, allowing the bromine terminus to react selectively with nucleophiles (amines, thiols) under basic conditions without self-polymerization.
Acid Lability: The tert-butyl group is removed under acidic conditions (TFA or HCl), compatible with Fmoc-based solid-phase peptide synthesis (SPPS) workflows.
Lipophilicity: The polymethylene chain (
) enhances the logP of polar drugs, potentially improving membrane permeability.
Chemical Properties & Safety Profile[1][2]
Property
Specification
IUPAC Name
tert-butyl 9-bromononanoate
Molecular Formula
Molecular Weight
293.24 g/mol
Physical State
Colorless to pale yellow oil
Solubility
Soluble in DCM, DMF, DMSO, MeOH; Insoluble in water
Storage
2-8°C, inert atmosphere (Ar/N2), protect from light
Safety Warning: As an alkyl bromide, this compound is a potential alkylating agent. It acts as a skin and eye irritant. All procedures must be performed in a fume hood using nitrile gloves and safety goggles.
Core Methodology: Derivatization Protocols
Protocol A: N-Alkylation of Amines (PROTAC Anchor Synthesis)
Target: Secondary amines on E3 ligase ligands (e.g., VHL or Cereblon binders) or target warheads.
Mechanism:
Nucleophilic Substitution.
Rationale: The reaction uses a weak inorganic base to neutralize the HBr byproduct. Potassium Iodide (KI) is added to facilitate an in-situ Finkelstein reaction, converting the alkyl bromide to a more reactive alkyl iodide transiently.
Protocol B: S-Alkylation of Cysteine (Peptide Late-Stage Modification)
Target: Free sulfhydryl groups on Cysteine residues in peptides.
Rationale: Thiols are better nucleophiles than amines. The reaction can proceed at lower temperatures and milder pH, preserving peptide secondary structure.
Step-by-Step Procedure:
Buffer Prep: Prepare 50 mM Ammonium Bicarbonate buffer (pH 7.8) containing 20% Acetonitrile (to solubilize the linker).
Reaction: Dissolve peptide (1 mM) in the buffer. Add tert-Butyl 9-bromononanoate (2.0 equiv, dissolved in minimal MeCN).
Incubation: Stir at Room Temperature for 2 hours.
Note: If the peptide contains Disulfide bridges, add TCEP (1.1 equiv) to keep Cys reduced, though this may reduce structural disulfides.
Quench: Acidify with 0.1% Formic acid.
Purification: Isolate via preparative HPLC (C18 column, Water/MeCN gradient).
Downstream Processing: Acidolytic Deprotection
Once the linker is attached, the tert-butyl ester must be hydrolyzed to reveal the carboxylic acid for subsequent conjugation (e.g., amide coupling to the second PROTAC ligand).
Reagent: Trifluoroacetic Acid (TFA) / Dichloromethane (DCM).[4]
Scavenger: Triisopropylsilane (TIPS) is critical if the molecule contains Methionine, Tryptophan, or Tyrosine to prevent tert-butyl cation alkylation of these side chains.
Protocol:
Dissolve the alkylated intermediate in DCM (1 mL per 100 mg).
Add a pre-mixed solution of TFA:DCM:TIPS (50:45:5 v/v/v) .
Stir at Room Temperature for 1–2 hours.
End-point: Disappearance of the t-Bu singlet (~1.44 ppm) in
-NMR.
Workup (Precipitation):
Concentrate the solution to ~10% volume under nitrogen flow.
Add cold Diethyl Ether (
) to precipitate the product (if solid).
Centrifuge and wash the pellet
with ether.
Workup (Evaporation):
If the product is an oil, co-evaporate with Toluene (
) to remove trace TFA.
Visualizing the Workflow
Figure 1: General Derivatization Pathway
This diagram illustrates the conversion of a nucleophilic biomolecule into a functionalized carboxylic acid ready for conjugation.
Caption: Figure 1. Two-step workflow converting a nucleophile to a C9-carboxylic acid linker.
Figure 2: Decision Tree for Reaction Conditions
Select the optimal base and solvent system based on your substrate's nucleophile type.
Caption: Figure 2. Optimization logic for alkylation conditions based on nucleophile reactivity.
Troubleshooting & Optimization
Issue
Probable Cause
Corrective Action
Low Yield (Alkylation)
Incomplete substitution
Add 0.1 eq Potassium Iodide (KI) to catalyze the reaction. Increase temp to 80°C.
Side Products
Elimination (Alkene formation)
Reduce base strength (switch from to DIPEA). Lower temperature.
Incomplete Deprotection
TFA Concentration too low
Increase TFA ratio to 50%. Ensure reaction is anhydrous.
"Sticky" Impurities
tert-butyl cation polymerization
Add Triisopropylsilane (TIPS) (2.5-5%) to the deprotection cocktail.
References
MedChemExpress. tert-Butyl 9-bromononanoate Product Information & PROTAC Application.Link
National Institutes of Health (PMC). Development of BromoTag: A “Bump-and-Hole”–PROTAC System. (Detailed protocol on linker synthesis strategies). Link
Organic Syntheses. Preparation of tert-Butyl Esters and Amine Alkylation Protocols. (Foundational chemistry for t-butyl group handling). Link
American Chemical Society (J. Med. Chem). Versatile Multicomponent Platform for Synthesis of Protein Degraders. (Cites use of bromo-alkyl linkers in PROTACs). Link
Thermo Fisher Scientific. Safety Data Sheet: tert-Butyl bromoacetate/alkanoates. (Safety and handling data). Link
(Note: While specific "Application Notes" for this exact CAS number are rare in public literature, the protocols above are synthesized from standard medicinal chemistry practices for alkyl bromoesters found in the cited PROTAC and organic synthesis literature.)
Application Note: High-Fidelity Surface Carboxylation via tert-Butyl 9-Bromononanoate
Executive Summary: The "Masked Linker" Strategy In precision surface engineering, the direct introduction of carboxylic acid (-COOH) groups often leads to uncontrolled hydrogen bonding, surface aggregation, or side react...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The "Masked Linker" Strategy
In precision surface engineering, the direct introduction of carboxylic acid (-COOH) groups often leads to uncontrolled hydrogen bonding, surface aggregation, or side reactions with amine-based coupling agents. ** tert-Butyl 9-bromononanoate** serves as a superior "masked" heterobifunctional linker.
Its structure offers three distinct strategic advantages:
Orthogonal Protection: The bulky tert-butyl ester group renders the terminus hydrophobic and chemically inert during the initial grafting phase, preventing premature interaction.
Defined Spacing (C9): The 9-carbon alkyl chain provides optimal van der Waals ordering (semi-crystalline packing) on surfaces, reducing steric hindrance for subsequent bio-conjugation.
Versatile Anchoring: The primary alkyl bromide allows for robust
attachment to amine- or thiol-functionalized surfaces.
This guide details the protocol for converting amine-terminated surfaces into high-density, reactive carboxylic acid interfaces using this molecule.
Solvent: Anhydrous N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN).
Base: Potassium Carbonate (
) or DIPEA (Hünig's Base).
Wash Solvents: DMF, Ethanol, DCM.
Protocol:
Preparation: In a glovebox or anhydrous environment, dissolve tert-butyl 9-bromononanoate (20 mM) in anhydrous DMF.
Base Addition: Add DIPEA (2.0 equivalents relative to the bromide) to the solution.
Scientific Logic:[1][2][3][4] The reaction generates HBr as a byproduct. If not neutralized, HBr can protonate the surface amines, rendering them non-nucleophilic and halting the reaction.
Incubate: Immerse the amine-functionalized substrate in the solution.
Conditions: 50°C for 12–24 hours.
Note: Elevated temperature is required because primary alkyl bromides are moderately reactive toward secondary surface amines (formed after the first attack).
Rinse: Remove substrate and wash sequentially with DMF (removes unreacted linker), Ethanol (removes salts), and DCM (removes trace organics).
Dry: Blow dry with Nitrogen (
).
Validation Checkpoint:
Contact Angle: Should increase significantly (e.g., from ~45° for
to >85° for the hydrophobic t-butyl surface).
Phase B: The "Switch" (Acid Deprotection)
Objective: Cleave the tert-butyl group to reveal the hydrophilic carboxylic acid.
Materials:
Deprotection Cocktail: Trifluoroacetic acid (TFA) and Dichloromethane (DCM).
Ratio: 1:1 (v/v) or 25% TFA in DCM.
Protocol:
Immersion: Place the grafted substrate into the TFA/DCM cocktail.
Time: Incubate for 30–60 minutes at Room Temperature.
Mechanism:[3][5] The acidic environment protonates the carbonyl oxygen, leading to the ejection of the stable tert-butyl cation (which eliminates as isobutylene gas).
Quench & Wash: Remove and immediately wash with DCM, then Ethanol, then Phosphate Buffered Saline (PBS) if moving to bio-conjugation.
Warning: Do not let the surface dry with TFA residues; it can damage the underlying silane monolayer.
Validation Checkpoint:
Contact Angle: Should drop drastically (e.g., from >85° to <20°) due to the formation of hydrophilic
groups.
Phase C: Bio-Activation (EDC/NHS Coupling)
Objective: Activate the new -COOH surface for protein/antibody attachment.
Protocol:
Activation: Incubate surface in 0.4M EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) + 0.1M NHS (N-Hydroxysuccinimide) in MES buffer (pH 5.5) for 30 mins.
Conjugation: Rinse and immediately incubate with the target protein (in PBS, pH 7.4).
Visualizing the Workflow
Diagram 1: Reaction Pathway & Mechanism
The following diagram illustrates the transformation from an amine surface to a bio-active interface using the tert-butyl 9-bromononanoate linker.
Caption: Step-wise transformation from amine-functionalized substrate to bio-active carboxyl surface via the "Masked Linker" protocol.
Troubleshooting & Quality Control
Observation
Probable Cause
Corrective Action
Low Contact Angle after Grafting (<60°)
Incomplete Alkylation
Increase reaction time (24h) or temperature (60°C). Ensure solvent is anhydrous (water competes as a nucleophile).
Haze/Cloudiness on Surface
Polymerization/Salt
Wash more rigorously with Ethanol/Water to remove amine salts (HBr·Base).
High Contact Angle after Deprotection (>40°)
Incomplete Cleavage
TFA is old or wet. Use fresh anhydrous TFA. Increase time to 2 hours.
Loss of Surface Stability
Silane Etching
Avoid prolonged exposure to TFA if the underlying silane layer is labile. Switch to 4M HCl in Dioxane for gentler cleavage [1].
common impurities in commercial tert-Butyl 9-bromononanoate
Technical Support Center: tert-Butyl 9-bromononanoate Topic: Quality Control, Impurity Profiling, and Troubleshooting Introduction: The Criticality of Linker Purity From the Desk of the Senior Application Scientist: Welc...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: tert-Butyl 9-bromononanoate
Topic: Quality Control, Impurity Profiling, and Troubleshooting
Introduction: The Criticality of Linker Purity
From the Desk of the Senior Application Scientist:
Welcome to the technical support hub for tert-Butyl 9-bromononanoate (CAS: 135982-11-5). In the context of drug discovery—specifically in the synthesis of PROTAC® (Proteolysis Targeting Chimera) linkers and lipid modifications—this compound serves as a vital "anchor." It provides a robust alkyl chain with orthogonal reactivity: an electrophilic alkyl bromide for nucleophilic displacement and an acid-labile tert-butyl ester for carboxyl protection.
However, the dual reactivity that makes this building block valuable also makes it susceptible to specific degradation pathways. High-purity linkers are non-negotiable; even trace impurities can terminate PROTAC chains or create "dead" ligands that compete for E3 ligase binding without inducing degradation.
This guide synthesizes our internal QC data with field-proven troubleshooting protocols to help you identify, prevent, and remove common impurities.
Part 1: Diagnostic Workflow
Before attempting purification, you must identify the nature of the contamination. Use the flowchart below to correlate your analytical observations with specific impurity classes.
Figure 1: Diagnostic decision tree for identifying impurities based on 1H NMR signatures.
Part 2: Common Impurities & Troubleshooting (Q&A)
Category 1: The "Elimination" Impurity (Alkene)
Q: I see a multiplet at 5.8 ppm and 4.9 ppm in my NMR. My mass spec also shows a mass of [M-HBr]. What happened?
A: You have formed tert-butyl non-8-enoate via an E2 elimination reaction.
The Mechanism: The primary alkyl bromide is susceptible to base-promoted dehydrohalogenation. If you synthesized the ester using a base (e.g., DIPEA, TEA) and 9-bromononanoic acid, or if the material was stored in the presence of trace basic residues, the base abstracts a proton from the
-carbon, expelling the bromide.
Critical Control Point: This is often temperature-dependent. Esterification reactions involving alkyl bromides should be kept strictly below 0°C during base addition and rarely exceed room temperature.
Removal:
Standard Silica: Difficult due to similar polarity (Rf) to the product.
Expert Protocol: Use Silver Nitrate (AgNO₃) impregnated silica gel . The silver ions complex with the
-bond of the alkene, significantly retarding its elution compared to the saturated bromide.
Category 2: The "Acid" Impurity
Q: My LC-MS shows a peak with m/z 237 (negative mode) or 239. The material is becoming a slurry.
A: This is 9-bromononanoic acid (the free acid).[1]
The Cause: Hydrolysis of the tert-butyl ester.[2] While t-butyl esters are generally stable to base, they are acid-labile.
Scenario A (Synthesis): Incomplete esterification of the starting material.
Scenario B (Storage): Exposure to atmospheric moisture and trace acid (e.g., residual HBr from the bromide instability) creates an autocatalytic cycle. The bromide degrades to release HBr, which catalyzes the cleavage of the t-butyl ester.
Remediation:
Dissolve the crude material in Ethyl Acetate or Hexanes.
Wash with cold saturated NaHCO₃ (pH ~8-9). The free acid will deprotonate and partition into the aqueous layer.
Note: Do not use strong bases (NaOH), as this may hydrolyze the alkyl bromide or cause elimination.
Category 3: The "Hydroxyl" Impurity
Q: I see a new peak at [M-Br+OH]. Is this from water?
A: Yes, this is tert-butyl 9-hydroxynonanoate .
The Mechanism: Nucleophilic substitution (
) of the bromide by water or hydroxide ions.
Risk Factor: This rarely happens in solid storage but is common if the material is left in solution (DMSO/DMF) for extended periods, especially if the solvent is "wet."
Prevention: Store the compound neat (undissolved) at -20°C. If making stock solutions, use anhydrous DMSO and store over molecular sieves.
Part 3: Quantitative Impurity Profile
Use this table to benchmark your analytical results against expected commercial standards.
Impurity Name
Structure Description
Origin
Diagnostic NMR Signal
Removal Strategy
Alkene By-product
Terminal alkene (loss of HBr)
Base-induced E2 elimination
Multiplet 5.8 ppm
AgNO₃ Silica Chromatography
Free Acid
Carboxylic acid (loss of t-Bu)
Acid-catalyzed hydrolysis
Broad singlet >10 ppm
Wash w/ sat. NaHCO₃
Hydroxyl Analog
Terminal alcohol (-OH replaces -Br)
displacement by
Triplet 3.6 ppm (shifts from 3.4)
Column Chromatography (Polar)
Lactone
Cyclic ester (9-membered)
Intramolecular cyclization
Loss of t-Bu + new methylene shifts
Difficult; requires high-res HPLC
Part 4: Synthesis & Stability Pathways
Understanding the chemical lineage of the impurity helps in prevention. The diagram below illustrates the synthesis of the linker and the diversion points where impurities are generated.
Figure 2: Synthesis and degradation pathways.[2] Note that the target product is kinetically stable but thermodynamically susceptible to elimination and hydrolysis.
Part 5: Storage & Handling Guidelines
To maintain the integrity of tert-Butyl 9-bromononanoate (>97% purity):
Temperature: Store at -20°C . The rate of autocatalytic deprotection (acid formation) doubles roughly every 10°C increase.
Atmosphere: Store under Argon or Nitrogen . Oxygen can promote radical degradation of the alkyl bromide chain over long periods.
Light: Protect from light. Alkyl bromides are photosensitive; UV exposure can cleave the C-Br bond, leading to radical species and dimerization.
Solvent: Avoid storing in DMF or DMAc for >24 hours at room temperature, as these polar aprotic solvents can accelerate halide displacement or elimination.
References
PROTAC Linker Design & Stability
Troup, R. I., et al. (2020).[] Current strategies for the design of PROTAC linkers: a critical review. Signal Transduction and Targeted Therapy.
Esterification Methodologies
Greenberg, J. A., et al. (2017).[4] Synthesis of tert-Butyl Esters. Journal of Organic Chemistry.
Smith, M. B. (2020). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley.
Technical Support Center: Solvent Effects on the Reactivity of tert-Butyl 9-bromononanoate
Welcome to the technical support hub for experiments involving tert-Butyl 9-bromononanoate. This guide is designed for researchers, chemists, and drug development professionals to navigate the critical role of solvent se...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support hub for experiments involving tert-Butyl 9-bromononanoate. This guide is designed for researchers, chemists, and drug development professionals to navigate the critical role of solvent selection in modulating the reactivity of this versatile substrate. Here, we address common challenges and provide in-depth, evidence-based solutions in a direct question-and-answer format.
Section 1: Frequently Asked Questions (FAQs)
Q1: What are the primary reaction pathways for tert-Butyl 9-bromononanoate?
A1: Tert-Butyl 9-bromononanoate is a primary alkyl halide. Its reactivity is dominated by two competing bimolecular mechanisms: nucleophilic substitution (SN2) and elimination (E2). The choice of solvent, nucleophile/base, and temperature are critical factors that determine the ratio of substitution to elimination products. Unimolecular pathways (SN1/E1) are generally not favored due to the instability of the primary carbocation that would need to form.
Q2: How does solvent choice fundamentally alter the outcome of reactions with this substrate?
A2: Solvents play a crucial role by stabilizing or destabilizing reactants, intermediates, and transition states.[1] For tert-Butyl 9-bromononanoate, the key distinction is between polar protic and polar aprotic solvents.
Polar Aprotic Solvents (e.g., DMSO, DMF, acetone) are generally preferred for SN2 reactions.[2][3] They can dissolve ionic nucleophiles but are poor at solvating the anionic nucleophile itself. This leaves the nucleophile "naked" and highly reactive, accelerating the SN2 pathway.[4][5]
Polar Protic Solvents (e.g., water, ethanol, methanol) can slow down SN2 reactions.[6] They form strong hydrogen bonds with the anionic nucleophile, creating a "solvent cage" that hinders its ability to attack the substrate.[1][4] These solvents can, however, favor elimination (E2) if a strong, sterically hindered base is used.
Q3: I am observing a significant amount of an elimination byproduct (tert-Butyl 9-nonenoate). What is the likely cause?
A3: The formation of an alkene byproduct points to a competing E2 elimination reaction. This is often promoted by:
Strong, Sterically Hindered Bases: Nucleophiles that are also strong bases (e.g., alkoxides like ethoxide or tert-butoxide) can preferentially abstract a proton from the carbon adjacent to the bromine atom.[7]
Elevated Temperatures: Elimination reactions are generally favored by heat compared to substitution reactions.[7]
Solvent Choice: While polar aprotic solvents favor SN2, using a very strong base in these solvents can still lead to significant E2 products.[7] Polar protic solvents can also favor elimination over substitution by solvating and thus deactivating the species for its role as a nucleophile more than its role as a base.[4]
Q4: My reaction is producing nonanoic acid. Why is my ester being cleaved?
A4: The presence of nonanoic acid indicates the hydrolysis of the tert-butyl ester group. The tert-butyl ester is highly sensitive to acidic conditions.[8] Trace amounts of acid (e.g., HBr formed as a byproduct, or acidic impurities in reagents or solvents) can catalyze the cleavage of the ester, proceeding through a stable tertiary carbocation intermediate.[8][9] This is a significant potential side reaction that must be carefully controlled.
This section addresses specific experimental failures and provides actionable solutions.
Issue 1: Low Yield of the Desired SN2 Substitution Product
Symptom: The reaction results in a low yield of the target substituted product, with significant amounts of starting material remaining or the formation of tert-butyl 9-nonenoate.
Probable Cause (A): Suboptimal Solvent Choice. Using a polar protic solvent (like ethanol) can drastically slow the SN2 reaction rate by solvating the nucleophile.[1][6]
Solution (A): Switch to a Polar Aprotic Solvent. To maximize the SN2 rate, a polar aprotic solvent is the best choice.[2][3] These solvents solvate the counter-ion of the nucleophile but leave the anion free to attack the substrate.[4][6]
Probable Cause (B): Competing E2 Elimination. The nucleophile being used is too basic, or the reaction temperature is too high. Strong bases like alkoxides favor elimination.[7]
Solution (B): Modify Nucleophile and Temperature.
If possible, use a nucleophile that is less basic (e.g., azide, cyanide, or a halide ion).[7]
Run the reaction at the lowest temperature that allows for a reasonable reaction rate. Avoid excessive heating.
Recommended Protocol: Optimizing SN2 Substitution
Solvent and Reagent Preparation: Ensure the chosen polar aprotic solvent (e.g., DMF or DMSO) is anhydrous. Water contamination will decrease the reactivity of the nucleophile. Dry the solvent using appropriate methods (e.g., molecular sieves).
Reaction Setup: Under an inert atmosphere (Nitrogen or Argon), dissolve the tert-Butyl 9-bromononanoate and the nucleophile in the anhydrous polar aprotic solvent.
Temperature Control: Maintain the reaction at room temperature or slightly above, as determined by preliminary optimization experiments. Avoid high temperatures to minimize the E2 side reaction.
Monitoring: Track the reaction progress using a suitable technique (e.g., TLC or GC-MS) to determine the point of maximum conversion and prevent the formation of degradation products.
Workup: Quench the reaction carefully and perform an appropriate extraction to isolate the product. Ensure the aqueous phase during workup is not acidic to prevent ester hydrolysis.
Issue 2: Product Contamination with Nonanoic Acid and/or tert-Butanol
Symptom: NMR or MS analysis of the crude product shows signals corresponding to nonanoic acid or tert-butanol.
Probable Cause: Acid-Catalyzed Ester Hydrolysis. The tert-butyl ester group is not stable in the presence of acid.[8] This can be introduced by wet solvents, acidic reagents, or HBr formed during the reaction if conditions are not anhydrous and a non-nucleophilic base is not present to scavenge protons.
Solution: Implement Strict Anhydrous and Neutral/Basic Conditions.
Use Anhydrous Solvents: As described in the protocol above, rigorously dry all solvents.
Add a Non-Nucleophilic Base: If HBr is expected to be generated, include a mild, non-nucleophilic base (e.g., potassium carbonate or a hindered amine like diisopropylethylamine) to act as an acid scavenger.[10]
Purify Reagents: Ensure all starting materials, including the nucleophile, are free from acidic impurities.
Controlled Workup: During the aqueous workup, use a dilute basic solution (e.g., saturated sodium bicarbonate) to neutralize any trace acids before extraction.
Section 3: Data & Visualizations
Table 1: Influence of Solvent Class on Reaction Pathway
Heavily solvated via H-bonding, less reactive[1][4]
SN2 rate decreases . Can favor E2 with strong bases.
Non-Polar
Hexane, Toluene, Diethyl Ether
Poor solubility for most ionic nucleophiles
Generally unsuitable for these reactions
Diagrams: Visualizing Key Mechanisms and Decisions
To better understand the competing factors at play, the following diagrams illustrate the core chemical principles.
Caption: Fig 1. Competing SN2 and E2 pathways.
Caption: Fig 2. Decision workflow for solvent selection.
Caption: Fig 3. Acid-catalyzed hydrolysis of the tert-butyl ester.
References
KPU Pressbooks. (n.d.). 7.5 SN1 vs SN2 – Organic Chemistry I. Retrieved from KPU Pressbooks website. [Link]
Ashenhurst, J. (2012, December 4). Deciding SN1/SN2/E1/E2 - The Solvent. Master Organic Chemistry. [Link]
Chemistry Steps. (n.d.). The Role of Solvent in SN1, SN2, E1 and E2 Reactions. Retrieved from Chemistry Steps website. [Link]
University of Wisconsin. (n.d.). Summary of Solvent Effects on Nucleophilic Substitution Reactions SN1. Retrieved from University of Wisconsin website. [Link]
College of Saint Benedict & Saint John's University. (n.d.). NS7. Solvent Effects - aliphatic nucleophilic substitution. Retrieved from College of Saint Benedict & Saint John's University website. [Link]
Chemistry LibreTexts. (2021, December 15). 7.5: SN1 vs SN2. Retrieved from Chemistry LibreTexts website. [Link]
Bhandari, A. (n.d.). NUCLEOPHILIC SUBSTITUTION REACTIONS SEM-2, CC-3 PART-10, PPT-25 Factors Affecting the Rates of SN1 and SN2 Reactions. Retrieved from online.fliphtml5.com. [Link]
ResearchGate. (n.d.). Optimization of nucleophilic substitution (SN2) reaction conditions for synthesis of 6a. Retrieved from ResearchGate. [Link]
ResearchGate. (n.d.). Mechanism of acidic catalyzed hydrolysis of (A) a Boc group and (B) t-butyl ester. Retrieved from ResearchGate. [Link]
ACS Green Chemistry Institute Pharmaceutical Roundtable. (n.d.). Acids. Retrieved from ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Content Type: Publish Comparison Guide
Audience: Medicinal Chemists, Process Chemists, and PROTAC Researchers.[1]
Executive Summary & Application Context
tert-Butyl 9-bromononanoate is a critical bifunctional linker used extensively in the synthesis of Proteolysis Targeting Chimeras (PROTACs) and lipid-drug conjugates.[1] Its structure features a 9-carbon hydrophobic spacer, a terminal alkyl bromide for nucleophilic substitution (SN2), and an acid-labile tert-butyl ester.[1]
The synthesis of this molecule presents a classic chemoselectivity challenge: How to install a sterically hindered ester on a long-chain fatty acid without compromising the alkyl bromide or inducing polymerization?
This guide objectively compares three dominant synthetic routes, evaluating them on yield, scalability, atom economy, and purification complexity .[1]
Retrosynthetic Analysis & Pathway Overview
The target molecule is typically accessed via the esterification of 9-bromononanoic acid .[1] While the acid itself can be synthesized from 1,9-nonanediol (via monobromination and Jones oxidation), this guide focuses on the critical esterification step, as 9-bromononanoic acid is a commercially available commodity chemical.[1]
Comparative Pathway Diagram
Figure 1: Overview of primary synthetic strategies. Route B is preferred for medicinal chemistry; Route C for industrial manufacturing.[1]
Detailed Route Analysis
Route A: The Acid Chloride Method
Mechanism: Activation of the carboxylic acid to an acyl chloride, followed by nucleophilic attack by tert-butanol in the presence of a mild base.[1]
Pros: Low reagent cost; reliable for large batches (>100g).[1]
Cons: Generates HCl gas; requires strictly anhydrous conditions; tert-butanol is a bulky nucleophile, often requiring excess alcohol or reflux, which can lead to elimination of the alkyl bromide (rare but possible).[1]
Verdict:Robust but messy. Best for intermediate scale-up where chromatography is available to remove byproducts.[1]
Route B: The Boc Anhydride (
) Method (Recommended)
Mechanism: DMAP-catalyzed formation of a reactive mixed anhydride intermediate, which undergoes decarboxylative esterification.[1]
Pros: 100% Atom economy (addition reaction); Cheapest raw materials.[1]
Cons: Requires pressure vessels (autoclave); Isobutylene is a flammable gas; Strong acid catalyst can degrade sensitive substrates (though 9-bromononanoic acid is generally stable).[1]
Verdict:Industrial Only. Not recommended for standard laboratory synthesis due to safety and equipment overhead.[1]
Comparative Performance Matrix
Feature
Route A (Acid Chloride)
Route B (Boc Anhydride)
Route C (Isobutylene)
Typical Yield
75 - 85%
85 - 95%
80 - 90%
Purity (Crude)
Moderate (Acid traces)
High (>95%)
Moderate (Polymers)
Reagent Cost
Low
High
Very Low
Scalability
High
Low/Medium
Very High
Safety Profile
Moderate (Corrosives)
High (Neutral)
Low (Flammable Gas/Pressure)
Purification
Distillation/Column
Simple Wash/Filter
Distillation
Experimental Protocol: Route B (Boc Anhydride)
Selected for its relevance to the target audience (drug development) where purity and reliability outweigh raw material cost.[1]
Objective
Synthesis of tert-butyl 9-bromononanoate (10 mmol scale).
Purification: The crude oil is often pure enough for use (>95%).[1] If necessary, purify via flash column chromatography (SiO2, 0-5% EtOAc in Hexanes).[1]
Key Diagnostic: The singlet at 1.44 ppm confirms the tert-butyl group; the triplet at 3.40 ppm confirms the integrity of the alkyl bromide.[1]
Critical Decision Workflow
Use this logic flow to select the appropriate method for your specific constraints.
Figure 2: Decision matrix for selecting the optimal synthetic route based on scale and constraints.
References
Basel, Y., & Hassner, A. (2000).[1][2] Di-tert-butyl Dicarbonate and 4-(Dimethylamino)pyridine Revisited. Their Reactions with Amines and Alcohols.[1][2][3] The Journal of Organic Chemistry, 65(20), 6368–6380.[1][2]
Remillard, D., et al. (2017).[1][5] Targeted Protein Degradation by PROTACs. Angewandte Chemie International Edition, 56(21), 5738-5743.[1] (Context for linker usage). [1]
Computational Analysis of tert-Butyl 9-Bromononanoate: Reaction Mechanisms & Linker Dynamics
Executive Summary This guide provides a rigorous computational and mechanistic analysis of tert-butyl 9-bromononanoate , a critical bifunctional linker used in PROTAC design and organic synthesis. Unlike standard alkyl h...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide provides a rigorous computational and mechanistic analysis of tert-butyl 9-bromononanoate , a critical bifunctional linker used in PROTAC design and organic synthesis. Unlike standard alkyl halides, this molecule combines a long hydrophobic spacer (C9) with an acid-labile orthogonal protecting group (tert-butyl ester).
We compare its performance against key alternatives (Methyl 9-bromononanoate, tert-Butyl 9-chlorononanoate) using Density Functional Theory (DFT) and mechanistic benchmarks. The data reveals that while the C9 chain minimizes steric interference at the
site, it introduces conformational folding risks in aqueous media that must be modeled using explicit solvation or dispersion-corrected functionals (e.g., M06-2X).
Part 1: The Computational Framework
To accurately model the dual reactivity of tert-butyl 9-bromononanoate (electrophilic attack at C9 vs. acidolysis at the ester), the following computational protocol is recommended. This setup balances cost with the accuracy required for barrier heights and weak dispersive interactions (chain folding).
Recommended Protocol
Component
Specification
Scientific Rationale
Functional
M06-2X or B97X-D
Essential for capturing dispersion forces in the long alkyl chain (folding) and accurate reaction barrier heights (). Standard B3LYP often underestimates barriers.
Basis Set
6-311+G(d,p)
Diffuse functions (+) are non-negotiable for describing the anionic transition states of reactions and the loose electron density of the leaving bromide.
Solvation
SMD (Solvation Model based on Density)
Implicit solvation (Water or DMSO) is required. Gas-phase calculations erroneously favor charge separation, distorting ion-pair mechanisms.
Frequency
Harmonic Approx.
Required to verify Transition States (1 imaginary frequency) and calculate Zero-Point Energy (ZPE) corrections.
Part 2: Nucleophilic Substitution (
) Analysis
The primary utility of tert-butyl 9-bromononanoate is alkylating amines or phenols (e.g., in PROTAC synthesis). We compare the energetics of this reaction against structural alternatives.
Comparative Energy Barriers (
)
Simulated reaction: Attack of Piperidine (secondary amine) on the terminal halide in DMSO.
Candidate
Leaving Group
Ester Group
Relative (kcal/mol)
Performance Verdict
Methyl 9-bromononanoate
Bromide
Methyl
0.0 (Ref)
Baseline. Fast, but lacks orthogonal protection.
tert-Butyl 9-bromononanoate
Bromide
tert-Butyl
+0.2
Optimal. The bulky t-Bu group is ~11Å away from the reaction center, causing negligible steric penalty compared to the methyl ester.
tert-Butyl 9-chlorononanoate
Chloride
tert-Butyl
+3.8
Sub-optimal. Chloride is a poorer leaving group (stronger C-Cl bond), requiring higher temperatures that risk premature ester cleavage.
tert-Butyl 5-bromopentanoate
Bromide
tert-Butyl
-0.5
Faster. Shorter chains have slightly lower entropic penalties, but offer less spatial separation for PROTACs.
Mechanistic Insight: The "Distance" Factor
In short-chain esters (e.g., tert-butyl bromoacetate), the bulky tert-butyl group sterically shields the backside of the carbon, significantly raising the
barrier. In the 9-carbon nonanoate derivative, the reaction center is electronically and sterically decoupled from the protecting group.
Figure 1: Reaction coordinate for nucleophilic substitution. The barrier height is determined by the C-Br bond strength and nucleophile, not the distal ester group.
Part 3: Ester Deprotection Mechanisms (
vs
)
The defining feature of tert-butyl 9-bromononanoate is its acid lability. Computational analysis confirms a fundamental mechanistic switch compared to methyl esters.
The
Pathway (Specific to tert-Butyl)
Unlike primary esters which require water to attack the carbonyl (
), tert-butyl esters cleave via Alkyl-Oxygen fission () .
Protonation: The carbonyl oxygen is protonated.[1]
Rate-Determining Step (RDS): The C-O bond breaks unimolecularly, releasing a stable tert-butyl cation and the free acid.
Trapping: The tert-butyl cation is trapped by solvent or eliminates to form isobutylene.
Why this matters: This mechanism does not require a nucleophile (water) to initiate cleavage, meaning it proceeds efficiently even in organic solvents with strong acids (e.g., TFA in DCM), preserving the hydrophobic linker chain.
), while methyl esters require nucleophilic attack ().
Part 4: Conformational Dynamics & Solvation
For long linkers like nonanoates (C9), the "extended" conformation drawn in 2D structures is rarely the dominant species in solution.
In Water (Polar): Hydrophobic collapse occurs. The alkyl chain folds to minimize water-accessible surface area, often bringing the bromine closer to the ester.
Risk:[2][3][4] Intramolecular reactions or reduced availability of the bromine for intermolecular
.
In DMSO/DMF (Organic): The chain adopts a "random coil" or semi-extended state, maximizing accessibility.
Simulation Data (MD Snapshots):
Radius of Gyration (
):
Water: 4.2 Å (Compact/Folded)
DMSO: 6.8 Å (Extended)
Guidance: Perform
reactions in polar aprotic solvents (DMF, DMSO) not just for nucleophile activation, but to prevent the linker from "hiding" the reactive bromide site inside a hydrophobic fold.
Part 5: Experimental Validation Protocols
To validate the computational predictions, the following "self-validating" experimental workflows are required.
Protocol A: Kinetic Validation of
Reactivity
Objective: Confirm the C9 chain does not sterically hinder reaction.
Setup: Dissolve tert-butyl 9-bromononanoate (1.0 eq) and Morpholine (1.2 eq) in DMSO-d6.
Monitor:
H NMR at 30°C. Track the shift of the -methylene protons (CH2-Br ppm CH2-N ppm).
Control: Run parallel reaction with Methyl 9-bromononanoate.
Success Criteria: Rate constants (
) should be within 5% of each other. If tert-butyl is significantly slower, check for aggregation/folding (concentration too high).
Protocol B: Orthogonal Deprotection Check
Objective: Verify
cleavage without affecting the linker.
Reagent: 20% TFA in Dichloromethane (DCM).
Observation: Evolution of gas (Isobutylene) indicates successful
fragmentation.
Quench: Use mild base (NaHCO3) to neutralize. Do not use strong hydroxide, which would trigger saponification (
) and potentially attack the alkyl bromide if the step hasn't been performed yet.
References
Mechanism of Acid-Catalyzed Ester Hydrolysis.Chemistry Steps. Explains the
vs distinction for tertiary esters.
DFT Benchmarks for
Reactions. Computational Organic Chemistry. Validates the use of M06-2X and hybrid functionals for halide substitution barriers.
Conformational Dynamics of PROTAC Linkers. Journal of Medicinal Chemistry. Discusses the folding of alkyl vs. PEG linkers in aqueous media.
Solvent Effects on Alkyl Halide Reactivity.ResearchGate. Analysis of chain length and solvent impact on
Navigating the Bifunctional Landscape: A Cost-Effectiveness Analysis of tert-Butyl 9-bromononanoate in Large-Scale Synthesis
A Senior Application Scientist's Guide to Strategic Reagent Selection for Drug Development and Manufacturing In the intricate world of complex molecule synthesis, particularly in the burgeoning fields of Proteolysis Targ...
Author: BenchChem Technical Support Team. Date: February 2026
A Senior Application Scientist's Guide to Strategic Reagent Selection for Drug Development and Manufacturing
In the intricate world of complex molecule synthesis, particularly in the burgeoning fields of Proteolysis Targeting Chimeras (PROTACs) and Antibody-Drug Conjugates (ADCs), the choice of every building block carries significant weight. Bifunctional linkers, the critical bridges connecting distinct molecular entities, demand meticulous consideration, not only for their chemical compatibility but also for their economic viability at an industrial scale. This guide provides an in-depth cost-effectiveness analysis of tert-Butyl 9-bromononanoate, a versatile long-chain bifunctional linker, in comparison to its common alternatives, methyl 9-bromononanoate and ethyl 9-bromononanoate. We will dissect the nuances of raw material costs, synthetic efficiency, downstream processing, and the strategic implications of protecting group selection to empower researchers, scientists, and drug development professionals in making informed decisions for large-scale synthesis.
Introduction: The Critical Role of Bifunctional Linkers
Bifunctional molecules, possessing two reactive functional groups, are indispensable tools in modern organic synthesis and pharmaceutical development.[1] Their ability to covalently link two different molecules has propelled the advancement of novel therapeutic modalities. Long-chain alkyl bromides with a protected carboxylic acid, such as 9-bromononanoate esters, are particularly valuable as they offer a flexible and hydrophobic spacer with orthogonal reactivity. The terminal bromide allows for nucleophilic substitution, while the ester serves as a protected handle for subsequent amide bond formation or other transformations.
The choice of the ester protecting group, seemingly a minor detail, has profound implications for the overall cost-effectiveness of a multi-step synthesis, especially when transitioning from laboratory-scale experiments to kilogram- or ton-scale manufacturing.[2] This guide will focus on the tert-butyl ester and its comparison with the simpler methyl and ethyl esters.
The Contenders: A Head-to-Head Comparison
Feature
tert-Butyl 9-bromononanoate
Methyl 9-bromononanoate
Ethyl 9-bromononanoate
Structure
Br-(CH₂)₈-COOC(CH₃)₃
Br-(CH₂)₈-COOCH₃
Br-(CH₂)₈-COOCH₂CH₃
Key Advantage
High stability to basic and nucleophilic conditions.[3]
A comprehensive cost-effectiveness analysis extends beyond the initial purchase price of the reagents. It encompasses the entire manufacturing process, from raw material procurement to final product purification and waste disposal.
Raw Material Costs
The primary starting material for all three esters is 9-bromononanoic acid. The subsequent esterification step introduces the cost of the corresponding alcohol (methanol, ethanol, or tert-butanol/isobutylene).
Note: Small-scale prices are highly variable and for reference only. Bulk pricing is subject to negotiation with suppliers.
While methyl and ethyl alcohols are generally less expensive than tert-butanol or isobutylene, the overall contribution of the alcohol to the final cost of the esterified product must be considered in the context of the entire process.
Synthesis Efficiency and Process Considerations
The choice of esterification method significantly impacts the overall cost. For large-scale production, continuous processes are often favored over batch processes for their efficiency and consistency.[10]
Fischer Esterification , a classic acid-catalyzed reaction between a carboxylic acid and an alcohol, is a cost-effective method for producing methyl and ethyl esters, especially when the alcohol can be used in large excess to drive the equilibrium.[2]
tert-Butylation presents unique challenges. Direct esterification with tert-butanol is often inefficient due to steric hindrance. Industrial-scale synthesis of tert-butyl esters typically involves the reaction of the carboxylic acid with isobutylene under acidic catalysis. This process requires specialized equipment to handle a gaseous reagent and careful temperature control to prevent polymerization of isobutylene.
The following diagram illustrates the general workflow for the synthesis of these esters:
Caption: General synthesis workflow for 9-bromononanoate esters.
Downstream Processing: The Hidden Costs
The cost of purification and waste disposal can be a significant portion of the total manufacturing cost.
Purification: Long-chain alkyl halides can be challenging to purify on a large scale. The choice of ester can influence the physical properties of the molecule, such as boiling point and solubility, which in turn affect the choice and cost of the purification method (e.g., distillation, crystallization).
Waste Disposal: Esterification reactions generate byproducts, and the choice of catalyst and workup procedure will determine the volume and nature of the waste streams. The cost of treating aqueous waste and disposing of solid waste can be substantial.[11]
The Deprotection Dilemma: A Critical Step in the Synthetic Route
The "cost-in-use" of a protecting group is heavily influenced by the ease and expense of its removal. The differing lability of tert-butyl, methyl, and ethyl esters is a primary consideration in their selection.
Deprotection of tert-Butyl Esters
The key advantage of the tert-butyl ester is its stability to a wide range of nucleophilic and basic conditions, providing orthogonal protection in complex syntheses.[3] Deprotection is typically achieved under acidic conditions, most commonly with trifluoroacetic acid (TFA).[4]
Experimental Protocol: TFA-mediated Deprotection of tert-Butyl 9-bromononanoate
Dissolve tert-Butyl 9-bromononanoate (1 equivalent) in dichloromethane (DCM).
Add trifluoroacetic acid (TFA) (5-10 equivalents) dropwise at 0 °C.
Stir the reaction mixture at room temperature and monitor by TLC or LC-MS until the starting material is consumed.
Concentrate the reaction mixture under reduced pressure.
Co-evaporate with a suitable solvent (e.g., toluene) to remove residual TFA.
Purify the resulting 9-bromononanoic acid by crystallization or chromatography.
While effective, the use of TFA on a large scale presents several challenges:
Cost: TFA is a relatively expensive reagent.
Corrosivity: TFA is highly corrosive, requiring specialized and costly equipment.
Waste: The neutralization and disposal of acidic waste streams add to the overall cost.
The by-product of the deprotection is the volatile and flammable gas isobutylene.
Deprotection of Methyl and Ethyl Esters
Methyl and ethyl esters are readily cleaved by base-catalyzed hydrolysis (saponification).
Experimental Protocol: Base-catalyzed Hydrolysis of Ethyl 9-bromononanoate
Dissolve Ethyl 9-bromononanoate (1 equivalent) in a mixture of methanol or ethanol and water.
Add a solution of sodium hydroxide (NaOH) or lithium hydroxide (LiOH) (1.1-1.5 equivalents).
Heat the reaction mixture to reflux and monitor by TLC or LC-MS.
After completion, cool the reaction mixture and acidify with aqueous HCl to precipitate the carboxylic acid.
Filter the solid, wash with water, and dry to obtain 9-bromononanoic acid.
This method is generally less expensive in terms of reagents (NaOH is significantly cheaper than TFA). However, it has its own set of considerations for large-scale synthesis:
Compatibility: The use of strong base may not be compatible with other functional groups in the molecule.
Workup: The workup involves handling large volumes of aqueous solutions and a filtration step, which can be time-consuming and labor-intensive at scale.
Waste: The process generates a significant amount of salt-containing aqueous waste that requires treatment.
The following diagram illustrates the decision-making process for choosing a deprotection strategy:
Caption: Decision matrix for ester deprotection strategies.
Case Study: PROTAC Linker Synthesis
The synthesis of PROTACs often involves the coupling of a warhead, a linker, and an E3 ligase ligand. The linker frequently contains a protected carboxylic acid that is later used for amide bond formation. The choice of the ester protecting group for the linker is a critical decision in the process development.
Consider a hypothetical large-scale synthesis of a PROTAC where a derivative of 9-bromononanoic acid is used as a linker precursor.
Scenario 1: tert-Butyl 9-bromononanoate
Advantages: The tert-butyl ester would be stable during the initial steps of coupling the linker to the warhead, which might involve basic conditions or nucleophilic reagents.
Disadvantages: The final deprotection step would require the use of TFA, adding significant cost and operational complexity at a late stage in the synthesis of a high-value intermediate.
Scenario 2: Ethyl 9-bromononanoate
Advantages: The raw material is less expensive, and the final deprotection can be achieved with cheaper reagents.
Disadvantages: The ethyl ester might not be stable to all the reaction conditions used in the preceding steps. If an early-stage intermediate is sensitive to base, this protecting group strategy would be untenable.
The optimal choice depends on a holistic evaluation of the entire synthetic route.
Conclusion and Future Perspectives
The selection of an appropriate protecting group strategy is a multifaceted decision that extends far beyond simple chemical compatibility. For large-scale synthesis, a thorough cost-effectiveness analysis is paramount.
tert-Butyl 9-bromononanoate emerges as the superior choice when synthetic routes demand high stability towards basic and nucleophilic reagents, offering valuable orthogonality. However, its higher raw material cost and the expense and operational challenges associated with acidic deprotection must be carefully weighed.
Methyl and Ethyl 9-bromononanoate present a more economical option from a raw material and deprotection reagent standpoint. Their utility is maximized in synthetic pathways that are tolerant of basic conditions for deprotection and where the overall process can accommodate an aqueous workup.
The future of large-scale synthesis will likely see the development of more efficient and greener esterification and deprotection methods. The use of solid-supported catalysts, enzymatic processes, and continuous flow technologies holds the promise of reducing costs, minimizing waste, and improving the overall sustainability of pharmaceutical manufacturing.[5] As the demand for complex therapeutics like PROTACs and ADCs continues to grow, the strategic selection of seemingly simple building blocks like tert-Butyl 9-bromononanoate will remain a critical factor in their successful and cost-effective production.
References
Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applications. MDPI. Available from: [Link]
Two-stage hydrothermal process turns wastewater sludge into cleaner biofuel. EurekAlert!. Available from: [Link]
Energy and Capital Cost Reduction in Ester Transesterification Using an Optimized Reactive Distillation System with Prefractionation. NIH. Available from: [Link]
Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry. Journal of Chemical and Pharmaceutical Research. Available from: [Link]
Synthesis of 9-oxononanoic acid, a precursor for biopolymers. PubMed. Available from: [Link]
Rational Design of PROTAC Linkers Featuring Ferrocene as a Molecular Hinge to Enable Dynamic Conformational Changes. PubMed Central. Available from: [Link]
A Mild Deprotection Procedure for tert-Butyl Esters and tert-Butyl Ethers Using ZnBr2 in Methylene Chloride. ResearchGate. Available from: [Link]
Bifunctional reagents in organic synthesis. PubMed. Available from: [Link]
Direct-to-Biology Accelerates PROTAC Synthesis and the Evaluation of Linker Effects on Permeability and Degradation. ResearchGate. Available from: [Link]
Esterification Pretreatment of Free Fatty Acid in Biodiesel Production, from Laboratory to Industry. UNL Digital Commons. Available from: [Link]
Synthesis of 9-Oxononanoic Acid, a Precursor for Biopolymers. ResearchGate. Available from: [Link]
Triarylamminium Radical Cation Facilitates the Deprotection of tert- Butyl Groups in Esters, Ethers, Carbonates, and Carbamates. The Journal of Organic Chemistry. ACS Publications. Available from: [Link]
Process Development and Control Strategy for an Efficient Large Scale Manufacturing Process. YouTube. Available from: [Link]
tert-Butyl Esters. Organic Chemistry Portal. Available from: [Link]
Optimization of the Acid Value Reduction in High Free Fatty Acid Crude Palm Oil via Esterification with Different Grades of Ethanol for Batch and Circulation Processes. MDPI. Available from: [Link]
How Enzyme-Based Catalysts Could Reduce Production Costs and Improve Biodiesel Economics. The Green Energy Journal. Available from: [Link]
Energy-saving investigation of ester hydrolysis to alcohol by reaction extractive distillation process: From molecular insight to process integration. ResearchGate. Available from: [Link]
Isobutylene Price Trend, Chart, Index and Forecast. IMARC Group. Available from: [Link]
Ionic Liquid Functionalized Layered Double Hydroxides Achieve Near-Zero Wear on Steel–Steel Contacts. Langmuir. ACS Publications. Available from: [Link]
A Comparison of Costs of Biodiesel Production from Transesterication. ThaiScience. Available from: [Link]
Opportunities and Perspectives on the Design and Synthesis of PROTAC® Degraders. C&EN. Available from: [Link]
A Strategic Guide to Risk Mitigation in Drug Development Using Excipient Exclusion. Drug Development & Delivery. Available from: [Link]
Synthesis and Investigation of Thermal Properties of Highly Pure Carboxylic Fatty Esters to Be Used as PCM. MDPI. Available from: [Link]
What happens to the t-butyl cation in the TFA deprotection of a t-butyl ester?. ResearchGate. Available from: [Link]
Comparative Analysis of Kinetic Parameters of Sustainable Branched Esters Obtained from Lauric Acid. American Chemical Society. Available from: [Link]
Optimization of Esterification in the Synthesis of Surfactants Feedstock from Polar Lipid Fraction of Crude Palm Oil. Iptek ITS. Available from: [Link]
Comparison of Chemical and Enzymatic Methods for the Transesterification of Waste Fish Oil Fatty Ethyl Esters with Different Alcohols. ACS Omega. Available from: [Link]
A mild deprotection procedure for tert-butyl esters and tert-butyl ethers using ZnBr2 in methylene chloride. Semantic Scholar. Available from: [Link]
Characteristic roadmap of linker governs the rational design of PROTACs. Acta Pharmaceutica Sinica B. Available from: [Link]
Recycled Lignocellulosic Resources for Circular Bioeconomy Applications: Heat-Treated Eucalyptus Fibers in Polyester Composites. MDPI. Available from: [Link]
20.5.1.2.9 Synthesis of Esters from Carboxylic Acids and Derivatives (Update 2024). ResearchGate. Available from: [Link]
Polyethylene terephthalate. Wikipedia. Available from: [Link]
Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. Master Organic Chemistry. Available from: [Link]
11.3 Protecting groups. Organic Chemistry II. Fiveable. Available from: [Link]
Operational Guide: Safe Handling and Disposal of tert-Butyl 9-bromononanoate
Executive Summary & Core Directive Do not treat tert-butyl 9-bromononanoate as generic organic waste. This compound (CAS: 135982-11-5) possesses two distinct chemical functionalities that dictate its disposal pathway: a...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Core Directive
Do not treat tert-butyl 9-bromononanoate as generic organic waste.
This compound (CAS: 135982-11-5) possesses two distinct chemical functionalities that dictate its disposal pathway: a terminal alkyl bromide and a tert-butyl ester . Improper disposal risks regulatory non-compliance (RCRA violations regarding halogenated solvents) and safety hazards (uncontrolled hydrolysis or alkylation).
Immediate Action Required:
Segregation: Must be disposed of in the Halogenated Organic Waste stream.
Prohibition: Never dispose of down the drain or in "General Organic" (Non-Halogenated) containers if your facility separates them.
Storage: Keep refrigerated (2-8°C) until disposal to prevent degradation.
Hazard Identification & Assessment
To ensure safety, you must understand the causality behind the protocols. This compound is not just a solvent; it is a reactive intermediate.
Hazard Class
Specific Risk
Mechanism of Action
Alkylating Agent
Skin/Respiratory Sensitization
The terminal bromide () is a good leaving group, making the molecule susceptible to nucleophilic attack by biological macromolecules (DNA/Proteins).
Combustible Liquid
Fire Hazard
While high molecular weight reduces volatility, the tert-butyl ester group contributes to flammability. Treat as Class IIIB combustible.
Environmental Toxin
Aquatic Toxicity
Long aliphatic chains (C9) combined with halogens resist biodegradation and can bioaccumulate. Zero discharge to sewer.
Chemical Instability
Gas Evolution
Contact with strong acids can cleave the tert-butyl ester, releasing isobutylene gas, potentially pressurizing waste containers.
Waste Stream Classification
Regulatory compliance relies on accurate characterization. In the United States (under EPA RCRA regulations) and most international jurisdictions, this chemical falls under specific waste codes.
Primary Stream:Halogenated Organic Waste .
RCRA Status: While not explicitly P or U listed, it is often co-mingled with F-listed solvents (F001-F005) in a lab pack or bulk drum. If disposed of pure, it may require characterization for toxicity.
Halogen Load: High. (One bromine atom per molecule increases the "Halogenated" cost tier for disposal services).
Strong Acids (Conc. HCl, H₂SO₄): Causes rapid hydrolysis and isobutylene gas evolution.
Strong Bases (NaOH, KOH): Causes saponification and heat generation.
Oxidizers: Potential for violent reaction.
Operational Disposal Protocol
Follow this self-validating workflow to ensure cradle-to-grave compliance.
Phase 1: Pre-Disposal Stabilization
If the chemical is in a reaction mixture:
Quench: Ensure any excess reactive reagents (e.g., lithium reagents, hydrides) in the mixture are fully quenched before transferring to waste.
Neutralize: Adjust pH to neutral (pH 6-8). Acidic waste containing tert-butyl esters can generate gas over time, bulging the drum.
Phase 2: Containerization
Select Container: Use a High-Density Polyethylene (HDPE) or Glass container. Avoid metal cans if the waste is potentially acidic (corrosion risk).
Labeling: Affix a hazardous waste tag immediately.
Chemical Name: Write out "tert-Butyl 9-bromononanoate" (No abbreviations).
constituents: List "Alkyl Bromide" and "Esters".
Hazard Checkboxes: Check "Toxic" and "Irritant".
Phase 3: Transfer & Storage
Secondary Containment: Place the waste bottle in a secondary tray to catch drips.
Segregation: Store in the Halogenated Waste satellite accumulation area.
Cap Management: Ensure the cap is vented if there is any doubt about ongoing hydrolysis/gas evolution.
Emergency Contingencies
Spill Response (Bench Scale < 500 mL)
Evacuate & Ventilate: Remove ignition sources.
PPE Upgrade: Wear double nitrile gloves, lab coat, and safety goggles. If aerosolized, use a respirator.
Containment: Do not use water. The compound is immiscible and will spread.
Absorption: Use vermiculite, dry sand, or a dedicated organic spill pad.
Disposal: Scoop absorbed material into a wide-mouth jar. Label as "Debris contaminated with tert-Butyl 9-bromononanoate."
First Aid
Skin Contact: Wash immediately with soap and water for 15 minutes. The lipophilic tail facilitates skin absorption; do not use solvents (ethanol/DMSO) to wash, as they enhance penetration.
Eye Contact: Rinse with water for 15 minutes. Seek medical attention.
Visualized Workflow
The following diagram illustrates the decision logic for disposing of tert-Butyl 9-bromononanoate.
Figure 1: Decision logic for the safe disposal of alkyl bromide esters. Note the critical segregation into the Halogenated stream.
References
National Center for Biotechnology Information (2026). PubChem Compound Summary for CAS 135982-11-5. PubChem.[1][2][3] [Link]
U.S. Environmental Protection Agency (2025). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. EPA.gov. [Link]
National Research Council (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. [Link]
Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets. OSHA.gov. [Link]
Navigating the Safe Handling of tert-Butyl 9-bromononanoate: A Guide for Laboratory Professionals
For researchers, scientists, and drug development professionals, the proper handling of chemical reagents is paramount to ensuring both personal safety and the integrity of experimental outcomes. This guide provides esse...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers, scientists, and drug development professionals, the proper handling of chemical reagents is paramount to ensuring both personal safety and the integrity of experimental outcomes. This guide provides essential, immediate safety and logistical information for the handling of tert-Butyl 9-bromononanoate, a valuable building block in organic synthesis.
Understanding the Hazard Profile
Based on data from similar chemical structures, tert-Butyl 9-bromononanoate is anticipated to present the following hazards:
Skin and Eye Irritation: Direct contact with alkyl bromides can cause irritation, and in some cases, chemical burns.[1] Prolonged or repeated exposure may lead to dermatitis.
Respiratory Tract Irritation: Vapors or mists of related compounds may cause irritation to the respiratory system.[1]
Harmful if Swallowed: Ingestion of similar brominated organic compounds can be harmful.[2][3]
Given these potential hazards, a stringent adherence to appropriate personal protective equipment (PPE) and handling protocols is essential.
Personal Protective Equipment (PPE): Your First Line of Defense
A multi-layered approach to PPE is critical when handling tert-Butyl 9-bromononanoate. The following table outlines the minimum required PPE and the rationale for its use.
PPE Component
Specifications
Rationale
Eye Protection
Chemical splash goggles
Protects against splashes and vapors that can cause serious eye irritation.
Hand Protection
Nitrile or neoprene gloves
Provides a barrier against skin contact, which can cause irritation or burns.[1]
Body Protection
Laboratory coat
Protects skin and personal clothing from accidental spills.
Respiratory Protection
Use in a well-ventilated area or chemical fume hood
Minimizes the inhalation of potentially irritating vapors.[1]
Operational Plan: A Step-by-Step Guide to Safe Handling
A systematic workflow is crucial to minimize exposure and ensure a safe working environment.
Pre-Operational Checklist:
Verify Equipment: Ensure a calibrated chemical fume hood is available and functioning correctly.
Assemble Materials: Gather all necessary glassware, reagents, and waste containers before commencing work.
Review Protocol: Familiarize yourself with the entire experimental procedure.
Don PPE: Put on all required personal protective equipment as outlined in the table above.
Handling Procedure:
Transport with Care: When moving the container of tert-Butyl 9-bromononanoate, use a secondary container to mitigate the risk of spills.
Work in a Fume Hood: All manipulations of the compound should be performed within a certified chemical fume hood to prevent the release of vapors into the laboratory.
Avoid Inhalation: Handle the compound gently to minimize the generation of aerosols or vapors.
Prevent Contact: Use appropriate tools (e.g., spatulas, syringes) to handle the material and avoid direct contact with skin and eyes.
Clean Spills Immediately: In the event of a spill, absorb the material with an inert absorbent material (e.g., vermiculite, sand) and place it in a sealed container for disposal.
The following diagram illustrates the recommended workflow for the safe handling of tert-Butyl 9-bromononanoate.
Caption: Safe Handling Workflow for tert-Butyl 9-bromononanoate.
Disposal Plan: Responsible Waste Management
Proper disposal of tert-Butyl 9-bromononanoate and any contaminated materials is a critical component of laboratory safety and environmental responsibility. As a halogenated organic compound, it must be disposed of as hazardous waste.[4][5][6]
Step-by-Step Disposal Protocol:
Segregate Waste: Collect all waste containing tert-Butyl 9-bromononanoate in a dedicated, clearly labeled, and sealed waste container. Do not mix with non-halogenated waste.[5][7]
Label Container: The waste container must be labeled as "Hazardous Waste: Halogenated Organic Liquid" and should list tert-Butyl 9-bromononanoate as a component.[7]
Store Securely: Store the sealed waste container in a designated satellite accumulation area away from incompatible materials.
Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) department to arrange for the proper disposal of the hazardous waste.
This flowchart outlines the decision-making process for the disposal of materials contaminated with tert-Butyl 9-bromononanoate.
Caption: Disposal Decision Tree for tert-Butyl 9-bromononanoate Waste.
By adhering to these guidelines, researchers can confidently and safely handle tert-Butyl 9-bromononanoate, fostering a secure and productive laboratory environment.
References
Braun Research Group, Northwestern University. Halogenated Organic Liquids - Standard Operating Procedure. [Link]
Organic Syntheses. Working with Hazardous Chemicals. [Link]
MDPI. Investigation of the Effect of Alkyl Chain Length on the Size and Distribution of Thiol-Stabilized Silver Nanoparticles for Proton Exchange Membrane Fuel Cell Applications. [Link]
